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Compound of Interest

Compound Name: Solifenacin-d5 Hydrochloride

Cat. No.: B562808 Get Quote

Essential Safety and Handling Guide for
Solifenacin-d5 Hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized compounds like Solifenacin-d5 Hydrochloride is paramount. This guide provides

immediate, essential safety protocols, operational procedures, and disposal plans to foster a

secure laboratory environment.

Physicochemical Data
A clear understanding of the compound's properties is the first step in safe handling.

Property Value

Chemical Name Solifenacin-d5 Hydrochloride

CAS Number 1426174-05-1[1][2][3]

Molecular Formula C23H22D5ClN2O2[3]

Molecular Weight 403.96 g/mol [1][2][3]

Appearance White to Off-White Solid[3]

Storage Conditions
2-8°C, Hygroscopic, Refrigerator, Under Inert

Atmosphere[3]
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Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

must be worn when handling Solifenacin-d5 Hydrochloride.

Hand Protection: Wear chemical-impermeable gloves that have been inspected prior to use.

[4]

Eye/Face Protection: Use tightly fitting safety goggles or a face shield.[5]

Skin and Body Protection: Wear a lab coat, and for larger quantities or when there is a risk of

splashing, consider fire/flame resistant and impervious clothing.[4][5]

Respiratory Protection: If exposure limits are exceeded or if dust is generated, use a full-face

respirator.[4]

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedural steps to ensure the safe handling of Solifenacin-d5 Hydrochloride
from receipt to disposal.

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match the order.

Storage: Store the compound in a tightly sealed container in a refrigerator at 2-8°C, under an

inert atmosphere, and away from moisture as it is hygroscopic.[3]

Preparation for Use:

Work in a well-ventilated area, preferably within a laboratory fume hood.[4][5]

Allow the container to reach room temperature before opening to prevent condensation.

Avoid the formation of dust and aerosols.[4]

Weighing and Aliquoting:
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Use non-sparking tools for handling the solid.[4]

If weighing, do so in a contained environment (e.g., a weighing enclosure within the fume

hood) to minimize dust dispersion.

Dissolving:

When preparing solutions, add the solid to the solvent slowly while stirring.

Consult relevant experimental protocols for appropriate solvents.

Post-Handling:

Thoroughly clean all equipment and the work area after use.

Wash hands thoroughly after handling the compound.[4]

Emergency First Aid Measures
In the event of exposure, immediate action is critical.

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[4]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a doctor.[4]

In Case of Eye Contact: Rinse the eyes with pure water for at least 15 minutes and consult a

doctor.[4]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:
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Collect all waste material, including empty containers, contaminated PPE, and unused

compound, in a designated and clearly labeled hazardous waste container.

Waste Segregation:

Do not mix with other waste streams unless compatible.

Disposal Method:

Dispose of the hazardous waste through a licensed and certified waste disposal company.

Follow all local, state, and federal regulations for chemical waste disposal. Avoid discharge

into drains or the environment.[5]

Handling and Disposal Workflow
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Workflow for Safe Handling and Disposal of Solifenacin-d5 Hydrochloride
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Caption: Logical workflow for the safe handling and disposal of Solifenacin-d5 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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